Gancaonin I

• CAS No.: 126716-36-7
• Product Name: Gancaonin I
• Molecular Formula: C21H22O5
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 4-[4,6-dimethoxy-5-(3-methylbut-2-enyl)-1-benzofuran-2-yl]benzene-1,3-diol
• Standard InChI: InChI=1S/C21H22O5/c1-12(2)5-7-15-18(24-3)11-20-16(21(15)25-4)10-19(26-20)14-8-6-13(22)9-17(14)23/h5-6,8-11,22-23H,7H2,1-4H3
• Standard InChIKey: DKVBYQAVNNRVNN-UHFFFAOYSA-N
• SMILES: CC(=CCC1=C(C=C2C(=C1OC)C=C(O2)C3=C(C=C(C=C3)O)O)OC)C
• Canonical SMILES: CC(=CCC1=C(C=C2C(=C1OC)C=C(O2)C3=C(C=C(C=C3)O)O)OC)C
• Appearance: Brown powder
• Melting Point: 125-127°C
• Physical Description: Solid
• Description: Gancaonin I belongs to the class of organic compounds known as 2-arylbenzofuran flavonoids. These are phenylpropanoids containing the 2-phenylbenzofuran moiety. Thus, gancaonin i is considered to be a flavonoid lipid molecule. Gancaonin I exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, gancaonin i is primarily located in the membrane (predicted from logP). Gancaonin I can be biosynthesized from 1-benzofuran. Outside of the human body, gancaonin i can be found in herbs and spices. This makes gancaonin i a potential biomarker for the consumption of this food product.; Gancaonin I is a member of the class of 1-benzofurans which consists of 1-benzofuran substituted by methoxy groups at positions 4 and 6, a prenyl group at position 5 and a 2,4-dihydroxyphenyl group at position 2. It has been isolated from Glycyrrhiza uralensis. It has a role as an antibacterial agent and a plant metabolite. It is a member of 1-benzofurans, an aromatic ether and a member of resorcinols. It derives from a hydride of a 1-benzofuran.
• PubChem Compound: 480777
• Last Modified: Nov 11 2021